Cas no 16308-16-0 (Iodine, bis(acetato-kO)(4-methylphenyl)-)

Iodine, bis(acetato-kO)(4-methylphenyl)- Properties

Names and Identifiers

• Iodine, bis(acetato-kO)(4-methylphenyl)-
• [acetyloxy-(4-methylphenyl)-λ³-iodanyl] acetate
• para-tolyliodonium diacetate
• Iodine,bis(acetato-O)(4-methylphenyl)-
• Toluene, p-(diacetoxyiodo)- (7CI,8CI)
• Toluene, p-(dihydroxyiodo)-, diacetate (6CI)
• Benzene, methyl-, iodine complex
• 1-(Diacetoxyiodo)-4-methylbenzene
• 4-(Diacetoxyiodo)toluene
• 4-Methyl-1-(diacetoxyiodo)benzene
• 4-Tolyliodoso diacetate
• p-(Diacetoxyiodo)methylbenzene
• p-(Diacetoxyiodo)toluene
• p-Methylphenyliodosoacetate
• p-Tolyliodine diacetate
• FT-0637351
• 4-(diacetoxy-lambda 3-iodanyl)toluene
• DTXSID30382907
• [acetyloxy-(4-methylphenyl)-lambda3-iodanyl] acetate
• 4-methyliodobenzene diacetate
• Bis(acetyloxy)(4-methylphenyl)-lambda~3~-iodane
• 16308-16-0
• SCHEMBL585587
• +Expand

• InChIKey： HHJIDOMMYDNFCA-UHFFFAOYSA-N
• Inchi： 1S/C7H7I.2C2H4O2/c1-6-2-4-7(8)5-3-6;2*1-2(3)4/h2-5H,1H3;2*1H3,(H,3,4)
• SMILES： CC(OI(C1C=CC(C)=CC=1)OC(=O)C)=O

Computed Properties

• Exact Mass: 335.98600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 335.98586g/mol
• Heavy Atom Count: 16
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• LogP: 2.62720
• PSA: 52.60000
• Melting Point: 108-109 ºC